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Compound of Interest

Compound Name: 2-Bromoethanol

Cat. No.: B042945

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the solubility characteristics of 2-Bromoethanol (CAS
540-51-2), a versatile bifunctional molecule widely utilized as a solvent and an intermediate in
organic synthesis. An understanding of its solubility in both aqueous and organic media is
critical for its effective application in pharmaceutical development, chemical manufacturing, and
research.

Core Properties and Solubility Overview

2-Bromoethanol is a colorless to pale yellow liquid that possesses both a hydroxyl group and
a bromine atom, lending it a unique polarity that governs its solubility. It is generally considered
a polar molecule, capable of hydrogen bonding, which dictates its interaction with various

solvents.

Quantitative Solubility Data

The solubility of 2-Bromoethanol has been reported with some variation in the literature. The
following table summarizes the available quantitative and qualitative data. It is important to note
the conflicting reports regarding its miscibility, which may depend on the specific grade and
purity of the substances tested.
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. Temperatur L

Solvent Formula Type Solubility Citation
Water H20 Aqueous 1-5¢g/100mL  19°C [1]
10-50 mg/mL  19°C (66 °F)  [2][3]
Miscible /
Completely Not Specified  [1][4]
Miscible

Organic o N
Ethanol C2Hs0OH ) Miscible Not Specified  [1]

(Polar Protic)

Organic
Diethyl Ether (Cz2Hs)20 (Polar Miscible Not Specified  [1]

Aprotic)
Petroleum ) Organic »

Mixture Insoluble Not Specified  [1]

Ether (Nonpolar)
Miscible Not Specified  [4]

Note on Discrepancies: There are notable contradictions in the reported data. While several
sources describe 2-Bromoethanol as miscible with water, quantitative data suggests a
solubility limit.[1][2][3] Similarly, its solubility in petroleum ether is reported as both insoluble
and miscible.[1][4] These discrepancies highlight the importance of empirical verification for
specific applications.

Experimental Protocol for Solubility Determination

The following is a generalized protocol for determining the solubility of a liquid compound like
2-Bromoethanol in various solvents. This method combines qualitative visual assessment with
guantitative measurement.

Objective: To determine the solubility of 2-Bromoethanol in water and selected organic
solvents.

Materials:
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e 2-Bromoethanol (of known purity)

o Selected solvents (e.g., deionized water, ethanol, diethyl ether, petroleum ether)

o Graduated cylinders

e \olumetric flasks

o Pipettes

e \ortex mixer

e Analytical balance

e Test tubes or vials

Procedure:

e Qualitative Miscibility Test:

Label a series of test tubes for each solvent.

[¢]

[¢]

Add 1 mL of the solvent to the respective test tube.

[e]

Add 2-Bromoethanol dropwise to the solvent, vortexing after each addition.

o

Observe the mixture for clarity (miscible) or the formation of a cloudy suspension or
distinct layers (immiscible).[5]

o

Continue adding 2-Bromoethanol up to an equal volume of the solvent. If the solution
remains clear and homogenous, the liquids are considered miscible.[6]

e Quantitative Solubility Determination (for non-miscible or partially soluble compounds):

o Prepare saturated solutions by adding an excess of 2-Bromoethanol to a known volume
of the solvent in a sealed vial.

o Agitate the vials at a constant temperature for a sufficient period (e.g., 24 hours) to ensure
equilibrium is reached.
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o Allow any undissolved solute to settle.
o Carefully extract a known volume of the supernatant (the clear liquid phase).

o Determine the concentration of 2-Bromoethanol in the supernatant using a suitable
analytical technique, such as gas chromatography (GC) or high-performance liquid
chromatography (HPLC).

o Calculate the solubility in units of g/100mL or mol/L.

Safety Precautions: 2-Bromoethanol is toxic and an irritant.[1][7] All work should be conducted
in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety
glasses) should be worn.

Logical Workflow for Solubility Assessment

The following diagram illustrates a systematic approach to evaluating the solubility of a
chemical compound.
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Caption: Workflow for determining the solubility of a chemical compound.
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This guide provides a foundational understanding of 2-Bromoethanol's solubility, offering both
compiled data and a practical framework for its empirical determination. For critical

applications, especially in drug development and manufacturing, it is imperative to conduct in-
house solubility testing to account for variations in material purity and experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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